4-Trifluoromethyl-2'-methylbenzophenone

• Molecular Formula: C15H11F3O
• Molecular Weight: 264.24 g/mol
• IUPAC Name: (2-methylphenyl)-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C15H11F3O/c1-10-4-2-3-5-13(10)14(19)11-6-8-12(9-7-11)15(16,17)18/h2-9H,1H3
• InChI Key: YYOAPOAKVFTPMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C2=CC=C(C=C2)C(F)(F)F

Description

4-Trifluoromethyl-2'-methylbenzophenone is a useful research compound. Its molecular formula is C15H11F3O and its molecular weight is 264.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a glass reactor, a mixture of 600 ml of toluene and 22.5 g of trifluoromethanesulfonic acid were kept heated at 110° C., and, while stirring the mixture, 312.8 g of trifluoromethylbenzoyl chloride was dropped into the reactor so as to spend 5 hr in dropping the entire quantity. After that the heating and stirring were continued for 5 hr, and then 1.2 liter of hexane was added to cause precipitation of 4-trifluoromethyl-4'-methylbenzophenone in the form of platy crystals. The cystalline precipitate was collected by filtration, washed and dried. The dried product weighed 276 g (69% yield). From the filtrate, 111 g (28% yield) of 4-trifluoromethyl-2'-methylbenzophenone was obtained.